Cas no 2172592-64-0 (1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172592-64-0
• MF: C₁₀H₁₆N₄S
• MW: 224.325839996338
• CID: 6395165
• PubChem ID: 165597288
• Update Time: 2025-11-01

1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazole-4-carbothioamide
• 2172592-64-0
• EN300-1596527

• Inchi： 1S/C10H16N4S/c1-3-8-9(10(11)15)12-13-14(8)6(2)7-4-5-7/h6-7H,3-5H2,1-2H3,(H2,11,15)
• InChI Key： OMTKSESSMPCROF-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CC)N(C(C)C2CC2)N=N1)N

Computed Properties

• Exact Mass: 224.10956770g/mol
• Monoisotopic Mass: 224.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazole-4-carbothioamide

Introduction to 1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172592-64-0)

The compound 1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172592-64-0) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This compound belongs to the triazole class, a structural motif renowned for its broad spectrum of biological activities and utility in pharmaceutical applications. The presence of both cyclopropyl and ethyl substituents at strategic positions within the molecule imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The 1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazole-4-carbothioamide structure combines the favorable characteristics of triazoles with the enhanced lipophilicity provided by the cyclopropyl group. This combination has been shown to improve oral bioavailability and binding affinity to biological targets, which are critical factors in the development of effective therapeutics.

The carbothioamide moiety at the 4-position of the triazole ring introduces a polar and potentially hydrogen-bonding capable group, which can significantly influence the compound's interaction with biological receptors. This feature has been exploited in various drug design strategies to enhance binding affinity and selectivity. The synthesis of this compound involves multi-step organic transformations, including nucleophilic substitution reactions and cyclization processes, which are well-established in synthetic organic chemistry but continue to be refined for improved efficiency and yield.

In the context of current research, 1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazole-4-carbothioamide has garnered attention for its potential applications in addressing unmet medical needs. For instance, triazole derivatives have been extensively studied for their antimicrobial properties, particularly against drug-resistant strains of bacteria and fungi. The structural features of this compound suggest that it may exhibit similar activities while potentially offering improved pharmacokinetic profiles compared to existing agents.

Moreover, the cyclopropylethyl substituent is known to enhance metabolic stability by resisting oxidative degradation pathways that commonly affect other aromatic or aliphatic side chains. This stability is crucial for maintaining therapeutic efficacy over time. Additionally, computational modeling studies have suggested that this compound may interact with biological targets through multiple binding modes, providing a basis for rational drug design and optimization.

The ethyl group at the 5-position of the triazole ring further contributes to the compound's overall physicochemical properties by increasing its solubility in both aqueous and organic solvents. This dual solubility is advantageous for formulating drug products intended for diverse administration routes, including oral tablets and intravenous injections. Such flexibility in formulation design is essential for translating preclinical findings into clinical reality.

Recent advances in crystallographic techniques have allowed researchers to visualize how 1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazole-4-carbothioamide interacts with its intended biological targets at an atomic level. These structural insights have informed modifications aimed at improving binding affinity and reducing off-target effects. For example, subtle changes to the carbothioamide moiety have been explored to enhance selectivity while maintaining potency against relevant therapeutic targets.

The development of novel synthetic methodologies has also played a crucial role in facilitating access to this compound and its analogs. Catalytic processes and green chemistry principles have been incorporated into synthetic routes to minimize waste and improve sustainability without compromising yield or purity. Such advancements are increasingly important as pharmaceutical companies strive to balance cost-effectiveness with environmental responsibility.

In conclusion, 1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172592-64-0) represents a compelling example of how structural innovation can lead to promising therapeutic candidates. Its unique combination of substituents and functional groups positions it as a valuable scaffold for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to make significant contributions to future medical advancements.